Cas no 85938-61-0 (2(1H)-Pyridinone, 5-benzoyl-3,4-dihydro-6-methyl-)

2(1H)-Pyridinone, 5-benzoyl-3,4-dihydro-6-methyl- structure
85938-61-0 structure
Product Name:2(1H)-Pyridinone, 5-benzoyl-3,4-dihydro-6-methyl-
CAS No:85938-61-0
MF:C13H13NO2
MW:215.247823476791
CID:662899
PubChem ID:70419417
Update Time:2025-04-19

2(1H)-Pyridinone, 5-benzoyl-3,4-dihydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinone, 5-benzoyl-3,4-dihydro-6-methyl-
    • 5-benzoyl-6-methyl-3,4-dihydro-1H-pyridin-2-one
    • 5-Benzoyl-6-methyl-3,4-dihydropyridin-2(1H)-one
    • DTXSID70741938
    • SCHEMBL10686735
    • 85938-61-0
    • Inchi: 1S/C13H13NO2/c1-9-11(7-8-12(15)14-9)13(16)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,14,15)
    • InChI Key: AZGNGEYUSITQNZ-UHFFFAOYSA-N
    • SMILES: O=C1CCC(C(C2C=CC=CC=2)=O)=C(C)N1

Computed Properties

  • Exact Mass: 215.094628657g/mol
  • Monoisotopic Mass: 215.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.2Ų
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